6-(tert-butyl)-4-((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 6-tert-butyl-4-[[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one
• InChI: InChI=1S/C22H23N3O3S/c1-22(2,3)15-7-10-18-17(11-15)25(20(26)13-27-18)12-19-23-21(24-28-19)14-5-8-16(29-4)9-6-14/h5-11H,12-13H2,1-4H3
• InChI Key: ICXYKJDKUROCDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(C=C1)OCC(=O)N2CC3=NC(=NO3)C4=CC=C(C=C4)SC
• Molecular Formula: C22H23N3O3S
• Molecular Weight: 409.5 g/mol

Description

6-(tert-butyl)-4-((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C22H23N3O3S and its molecular weight is 409.5. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Molecular Interactions

Research on similar compounds to 6-(tert-butyl)-4-((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one has focused on their crystal structures and molecular interactions. Studies have shown that these compounds can exhibit different molecular structures and intermolecular interactions, such as hydrogen bonds and π–π stacking interactions, which are crucial for understanding their properties and potential applications (Castillo et al., 2009) (Sanjeevarayappa et al., 2015).

Synthetic Organic Chemistry

Compounds with a similar structure have been utilized as building blocks in synthetic organic chemistry, demonstrating versatility in nucleophilic substitutions and radical reactions. These reactions can modify the benzene ring, leading to the creation of a variety of derivatives with potential applications in different fields (Jasch et al., 2012).

Electroluminescent and Photophysical Properties

Research on oxadiazole derivatives, which are structurally related to the compound , has revealed their potential as electroluminescent materials. These materials have shown high quantum efficiency and stability, making them suitable for use in organic light-emitting diodes (OLEDs) (He et al., 2015).

Antimicrobial and Larvicidal Activities

Several studies have evaluated the antimicrobial and larvicidal activities of triazinone and thiadiazole derivatives, similar in structure to this compound. These studies indicate that such compounds can be effective against various bacterial and fungal pathogens, as well as mosquito larvae, suggesting potential applications in medicine and agriculture (Kumara et al., 2015).